Cas no 4889-83-2 (Bicyclo[3.1.1]hept-2-ene,3)
Bicyclo[3.1.1]hept-2-ene,3 structure
Product Name:Bicyclo[3.1.1]hept-2-ene,3
Bicyclo[3.1.1]hept-2-ene,3 Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.1]hept-2-ene,3
- BICYCLO[3.1.1]HEPT-2-ENE,3,6,
- 3,6,6-Trimethyl-2-norpinene
- 3-Methyl-2-apopinene
-
- Inchi: 1S/C10H16/c1-7-4-8-6-9(5-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3
- InChI Key: ZJUDTXCEVUJEOX-UHFFFAOYSA-N
- SMILES: C1(C)(C)C2C=C(C)CC1C2
Computed Properties
- Exact Mass: 136.125
- Monoisotopic Mass: 136.125
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 157.9°C at 760 mmHg
- Flash Point: 35.5°C
- Refractive Index: 1.479
Bicyclo[3.1.1]hept-2-ene,3 Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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